Cas no 3105-69-9 (3-Methyl-1-[(propan-2-yl)oxy]-2,5-dihydro-1H-1lambda~5~-phosphol-1-one)

• Product Name: 3-Methyl-1-[(propan-2-yl)oxy]-2,5-dihydro-1H-1lambda~5~-phosphol-1-one
• CAS No: 3105-69-9
• MF: C₈H₁₅O₂P
• MW: 174.177263498306
• CID: 2821504
• PubChem ID: 12753822
• Update Time: 2025-04-21

3-Methyl-1-[(propan-2-yl)oxy]-2,5-dihydro-1H-1lambda~5~-phosphol-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-[(propan-2-yl)oxy]-2,5-dihydro-1H-1lambda~5~-phosphol-1-one
• DTXSID00508970
• 3105-69-9

• Inchi： 1S/C8H15O2P/c1-7(2)10-11(9)5-4-8(3)6-11/h4,7H,5-6H2,1-3H3
• InChI Key： UZTZZVOPVZIZJI-UHFFFAOYSA-N
• SMILES： P1(CC=C(C)C1)(=O)OC(C)C

Computed Properties

• Exact Mass: 174.08096671g/mol
• Monoisotopic Mass: 174.08096671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organophosphinic acids and derivatives Phosphinic acid esters